molecular formula C10H14BrNO2 B6175295 4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-8-ol hydrobromide CAS No. 2580203-88-7

4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-8-ol hydrobromide

Cat. No. B6175295
CAS RN: 2580203-88-7
M. Wt: 260.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various techniques such as X-ray diffraction, NMR spectroscopy, and computational methods . Unfortunately, specific structural data for “4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-8-ol hydrobromide” is not available.


Chemical Reactions Analysis

The chemical reactions involving amines are complex and can lead to a variety of products . Without specific information on “4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-8-ol hydrobromide”, it’s challenging to provide a detailed analysis of its chemical reactions.

Mechanism of Action

The mechanism of action of a compound depends on its chemical structure and the biological system with which it interacts . As the specific details about “4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-8-ol hydrobromide” are not available, its mechanism of action remains unknown.

Safety and Hazards

Safety data sheets provide information about the potential hazards of a compound and the necessary precautions for handling and storage . Unfortunately, a safety data sheet for “4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-8-ol hydrobromide” is not available.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-8-ol hydrobromide involves the reaction of 4-hydroxy-3,4-dihydro-2H-1-benzopyran-8-carbaldehyde with formaldehyde and ammonium chloride to form 4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-8-carbaldehyde. This intermediate is then reacted with sodium borohydride to reduce the aldehyde group to a primary alcohol, which is subsequently converted to the hydrobromide salt by reaction with hydrobromic acid." "Starting Materials": [ "4-hydroxy-3,4-dihydro-2H-1-benzopyran-8-carbaldehyde", "Formaldehyde", "Ammonium chloride", "Sodium borohydride", "Hydrobromic acid" ], "Reaction": [ "Step 1: React 4-hydroxy-3,4-dihydro-2H-1-benzopyran-8-carbaldehyde with formaldehyde and ammonium chloride in the presence of a catalyst to form 4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-8-carbaldehyde.", "Step 2: Reduce the aldehyde group of the intermediate from step 1 to a primary alcohol by reacting with sodium borohydride.", "Step 3: Convert the primary alcohol to the hydrobromide salt by reacting with hydrobromic acid." ] }

CAS RN

2580203-88-7

Product Name

4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-8-ol hydrobromide

Molecular Formula

C10H14BrNO2

Molecular Weight

260.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.